Cas no 17096-29-6 (Benzenamine,4,4'-methylenebis[3-chloro-)

• Product Name: Benzenamine,4,4'-methylenebis[3-chloro-
• CAS No: 17096-29-6
• MF: C₁₃H₁₂Cl₂N₂
• MW: 267.153780937195
• CID: 211377
• PubChem ID: 86952
• Update Time: 2025-04-19

Benzenamine,4,4'-methylenebis[3-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-[(4-amino-2-chloro-phenyl)methyl]-3-chloro-aniline
• 4-[(4-amino-2-chlorophenyl)methyl]-3-chloroaniline
• 4,4'-Methylenebis(3-chloroaniline)
• 4,4'-Methylenebis(3-chlorobenzenamine)
• AKOS015960537
• AC-11567
• SCHEMBL352023
• Benzenamine, 4,4'-methylenebis(3-chloro-
• DTXSID60168978
• 17096-29-6
• Benzenamine,4,4'-methylenebis[3-chloro-

• Inchi： 1S/C13H12Cl2N2/c14-12-6-10(16)3-1-8(12)5-9-2-4-11(17)7-13(9)15/h1-4,6-7H,5,16-17H2
• InChI Key： JWADROPLEXJCRF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1C=CC(=CC=1Cl)N)N

Computed Properties

• Exact Mass: 266.03796
• Monoisotopic Mass: 266.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 451.6°Cat760mmHg
• Flash Point: 226.9°C
• PSA: 52.04